Cas no 471248-25-6 (4-(4-Hydroxyphenoxy)-3-iodo-benzeneacetic Acid Methyl Ester)

• Product Name: 4-(4-Hydroxyphenoxy)-3-iodo-benzeneacetic Acid Methyl Ester
• CAS No: 471248-25-6
• MF: C₁₅H₁₃IO₄
• MW: 384.165796995163
• CID: 2116420
• Update Time: 2025-10-28

4-(4-Hydroxyphenoxy)-3-iodo-benzeneacetic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• methyl 2-(4-(4-hydroxyphenoxy)-3-iodophenyl)acetate
• methyl 4-(4-hydroxyphenoxy)-3-iodophenylacetate
• ISXBRCRUXPNHMS-UHFFFAOYSA-N
• methyl 4-(4-hydroxyphenoxy)-3-iodo-phenylacetate
• 4-(4-Hydroxyphenoxy)-3-iodo-benzeneacetic Acid Methyl Ester

• Inchi： 1S/C15H13IO4/c1-19-15(18)9-10-2-7-14(13(16)8-10)20-12-5-3-11(17)4-6-12/h2-8,17H,9H2,1H3
• InChI Key： ISXBRCRUXPNHMS-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1OC1C=CC(=CC=1)O)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 315
• Topological Polar Surface Area: 55.8

Additional information on 4-(4-Hydroxyphenoxy)-3-iodo-benzeneacetic Acid Methyl Ester

4-(4-Hydroxyphenoxy)-3-iodo-benzeneacetic Acid Methyl Ester: A Comprehensive Overview

The compound with CAS No. 471248-25-6, known as 4-(4-Hydroxyphenoxy)-3-iodo-benzeneacetic Acid Methyl Ester, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a benzene ring substituted with a hydroxyphenoxy group and an iodo group, along with a methyl ester moiety. These structural features contribute to its versatile chemical properties and potential applications in various scientific domains.

Recent studies have highlighted the importance of hydroxyphenoxy groups in modulating the pharmacokinetic properties of bioactive molecules. The presence of this group in the compound enhances its solubility and bioavailability, making it a promising candidate for drug delivery systems. Additionally, the iodo group introduces a degree of electronic versatility, enabling the compound to participate in a wide range of chemical reactions, including nucleophilic aromatic substitution and coupling reactions. This makes it a valuable intermediate in the synthesis of more complex organic molecules.

The methyl ester moiety further enhances the compound's stability under physiological conditions, which is crucial for its potential use in pharmaceutical applications. Recent research has demonstrated that this compound can serve as a precursor for the development of anti-inflammatory and anti-cancer agents. Its ability to inhibit key enzymes involved in inflammatory pathways has been extensively studied, with promising results indicating its potential as a therapeutic agent.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and esterification reactions. The use of advanced catalytic systems has significantly improved the yield and purity of the product, making it more accessible for large-scale production. The synthesis pathway also highlights the importance of stereochemical control, ensuring that the final product retains its desired physical and chemical properties.

From a materials science perspective, this compound has shown potential as a building block for advanced polymers and coatings. Its ability to form stable cross-linked networks under UV irradiation has led to its exploration in the development of high-performance adhesives and optical materials. Recent advancements in polymer chemistry have further expanded its application scope, with researchers investigating its use in self-healing materials and stimuli-responsive systems.

The compound's unique combination of structural features also makes it an attractive candidate for agricultural applications. Studies have shown that it can act as a plant growth regulator, enhancing crop yields under stress conditions such as drought or salinity. This dual functionality underscores its versatility across multiple scientific disciplines.

In conclusion, 4-(4-Hydroxyphenoxy)-3-iodo-benzeneacetic Acid Methyl Ester (CAS No. 471248-25-6) is a multifaceted compound with immense potential in various fields. Its structural complexity and functional diversity make it an invaluable tool for researchers seeking innovative solutions in drug development, materials science, and agriculture. As ongoing research continues to uncover new applications and mechanisms of action, this compound is poised to play an increasingly significant role in advancing scientific progress.